Cas no 56048-51-2 (2-Naphthalen-2-yl-benzothiazole)
56048-51-2 structure
Product Name:2-Naphthalen-2-yl-benzothiazole
CAS No:56048-51-2
MF:C17H11NS
MW:261.340942621231
CID:944853
PubChem ID:12078532
Update Time:2025-04-19
2-Naphthalen-2-yl-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalen-2-yl-benzothiazole
- 2-naphthalen-2-yl-1,3-benzothiazole
- 2-(2-naphthyl)-1,3-benzothiazole
- 2-(2-naphthyl)benzo<d>thiazole
- 2-(2-naphthyl)benzothiazole
- 2-(naphthalen-2-yl)benzothiazole
- 2-(naphthalen-3-yl)benzo[d]thiazole
- 2-NAPHTHALEN-2-YL-BENZO[D]THIAZOLE
- DTXSID60477153
- 2-(naphthalen-2-yl)benzo[d]thiazole
- SCHEMBL2222932
- 56048-51-2
- HS-4562
- 2-(Naphthalen-2-yl)-1,3-benzothiazole
- CHEMBL1808306
-
- Inchi: 1S/C17H11NS/c1-2-6-13-11-14(10-9-12(13)5-1)17-18-15-7-3-4-8-16(15)19-17/h1-11H
- InChI Key: IUQMQRAOHBNYAU-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 261.06100
- Monoisotopic Mass: 261.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 5.11650
2-Naphthalen-2-yl-benzothiazole Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
56048-51-2 (2-Naphthalen-2-yl-benzothiazole) Related Products
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- 2295-38-7(2-(pyridin-4-yl)-1,3-benzothiazole)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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